Cas no 124902-14-3 (Isophylloflavanine)

• Product Name: Isophylloflavanine
• CAS No: 124902-14-3
• MF: C₃₅H₃₂O₁₃
• MW: 660.620791435242
• CID: 6698803
• Update Time: 2024-03-02

Isophylloflavanine Chemical and Physical Properties

Names and Identifiers

• Isophylloflavanine

• Inchi： 1S/C35H32O13/c36-19(5-1-16-2-6-22(37)25(40)9-16)12-31(44)46-30-13-21-29(47-34(30)18-4-8-24(39)27(42)11-18)15-28(43)33-20(14-32(45)48-35(21)33)17-3-7-23(38)26(41)10-17/h2-4,6-11,15,19-20,30,34,36-43H,1,5,12-14H2
• InChI Key： KANDXLFAMPKTSR-UHFFFAOYSA-N
• SMILES： OC(CC(OC1C(C2C=C(O)C(O)=CC=2)OC2C=C(C3=C(C=2C1)OC(=O)CC3C1C=C(O)C(O)=CC=1)O)=O)CCC1C=C(O)C(O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 48
• XLogP3: 2.052

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins